Cas no 609783-98-4 (Benzonitrile, 4-amino-2-ethoxy-)

• Product Name: Benzonitrile, 4-amino-2-ethoxy-
• CAS No: 609783-98-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD20694465
• CID: 1624118
• PubChem ID: 23068073
• Update Time: 2025-10-29

Benzonitrile, 4-amino-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-2-ethoxy-
• DB-184665
• SCHEMBL1940230
• 4-amino-2-ethoxybenzonitrile
• DKQHEZCOHSKISW-UHFFFAOYSA-N
• 4-Amino-2-ethoxy-benzonitrile
• 609783-98-4
• MFCD20694465
• A1-11954

• MDL： MFCD20694465
• Inchi： 1S/C9H10N2O/c1-2-12-9-5-8(11)4-3-7(9)6-10/h3-5H,2,11H2,1H3
• InChI Key： DKQHEZCOHSKISW-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C#N)=CC=C(C=1)N

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04

Additional information on Benzonitrile, 4-amino-2-ethoxy-

Comprehensive Overview of Benzonitrile, 4-amino-2-ethoxy- (CAS No. 609783-98-4)

Benzonitrile, 4-amino-2-ethoxy- (CAS No. 609783-98-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its amino and ethoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it a valuable building block for the development of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the context of green chemistry and sustainable synthesis.

The growing interest in Benzonitrile, 4-amino-2-ethoxy- is partly driven by the demand for high-performance intermediates in drug discovery and development. With the rise of precision medicine and targeted therapies, this compound's ability to act as a precursor for heterocyclic compounds has made it a focal point in medicinal chemistry. Additionally, its role in the synthesis of liquid crystals and organic semiconductors aligns with the booming electronics and optoelectronics industries, where innovative materials are in high demand.

One of the most frequently searched questions related to CAS No. 609783-98-4 is its synthesis pathway and purity standards. Laboratories and manufacturers prioritize high-purity grades of this compound to ensure reproducibility in research and industrial applications. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity and purity. Furthermore, the compound's solubility and stability under various conditions are critical parameters for its effective utilization.

In the context of environmental sustainability, Benzonitrile, 4-amino-2-ethoxy- has been studied for its potential in biodegradable formulations. As industries shift toward eco-friendly alternatives, this compound's compatibility with green solvents and low-toxicity profiles has positioned it as a candidate for sustainable chemical processes. This aligns with global trends such as the European Green Deal and the push for circular economy practices in chemical manufacturing.

Another area of interest is the compound's application in catalysis and polymer chemistry. Its electron-rich aromatic system and functional groups make it a valuable ligand or co-monomer in polymerization reactions. Researchers are investigating its role in the development of advanced polymers with tailored properties, such as enhanced thermal stability or conductivity. These innovations are particularly relevant to industries like automotive, aerospace, and renewable energy, where material performance is paramount.

From a commercial perspective, the global market for Benzonitrile, 4-amino-2-ethoxy- is expected to grow steadily, driven by its diverse applications and the increasing adoption of custom synthesis services. Suppliers and distributors emphasize batch-to-batch consistency and regulatory compliance to meet the stringent requirements of end-users. Keywords such as bulk suppliers, technical specifications, and MSDS are commonly associated with searches for this compound, reflecting the practical concerns of procurement professionals.

In summary, Benzonitrile, 4-amino-2-ethoxy- (CAS No. 609783-98-4) is a multifaceted compound with broad applicability across scientific and industrial domains. Its relevance to cutting-edge research and emerging technologies ensures its continued prominence in the chemical landscape. As innovation progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, materials science, and environmental stewardship.